Cas no 2138515-77-0 (3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one
• CAS No: 2138515-77-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5949165
• PubChem ID: 165479982
• Update Time: 2025-05-20

3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one
• 2138515-77-0
• EN300-1112892

• Inchi： 1S/C11H18N2O/c1-4-11(2,3)8-13-6-5-10(14)9(12)7-13/h5-7H,4,8,12H2,1-3H3
• InChI Key： DWIHDXBVKMXRMT-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)CC(C)(C)CC

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one

Introduction to 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one (CAS No. 2138515-77-0)

3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one (CAS No. 2138515-77-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities, including calcium channel modulation and anti-inflammatory properties. The unique structural features of 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one make it a promising candidate for further research and development in various therapeutic areas.

The chemical structure of 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one is characterized by a 1,4-dihydropyridine ring system substituted with an amino group at the 3-position and a 2,2-dimethylbutyl group at the 1-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule. The presence of the amino group can enhance solubility and bioavailability, while the bulky 2,2-dimethylbutyl substituent may influence receptor binding and selectivity.

Recent studies have explored the biological activities of 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one. One notable area of research is its potential as a calcium channel modulator. Calcium channels play a crucial role in various physiological processes, including neurotransmission, muscle contraction, and cell signaling. Modulating these channels can have therapeutic benefits in conditions such as hypertension, angina, and neurological disorders. Preliminary studies have shown that 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one exhibits selective binding to L-type calcium channels, which are implicated in cardiovascular diseases.

In addition to its calcium channel modulating properties, 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways have the potential to treat inflammatory diseases such as arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The pharmacokinetic profile of 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one has also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in preliminary safety assessments, which is a critical factor for its potential clinical use.

The structural versatility of 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one allows for further optimization through medicinal chemistry approaches. Researchers are exploring various structural modifications to enhance its potency and selectivity for specific targets. For example, substituting different alkyl groups at the 1-position or introducing additional functional groups at other positions can lead to compounds with improved pharmacological profiles.

In conclusion, 3-amino-1-(2,2-dimethylbutyl)-1,4-dihydropyridin-4-one (CAS No. 2138515-77-0) is a promising compound with potential therapeutic applications in areas such as cardiovascular diseases and inflammation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and clinical potential.